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Compound of Interest

Compound Name: A-987306
CAS No.: 1082954-71-9
Cat. No.: B560269
Get Quote
. J

For research use only. Not for use in humans.

This technical guide provides an in-depth overview of A-987306, a potent and selective
histamine H4 receptor (H4R) antagonist. The information presented is intended for
researchers, scientists, and drug development professionals interested in the chemical
properties, pharmacological profile, and experimental applications of this compound.

Core Chemical Information

A-987306 is chemically identified as (¢)-(7aR,11aR)-5,6,7a,8,9,10,11,11a-Octahydro-4-(1-
piperazinyl)-benzofuran[2,3-h]quinazolin-2-amine.[1] Its fundamental chemical and physical
properties are summarized in the table below.
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Property Value Reference

(-

(7aR,11aR)-5,6,7a,8,9,10,11,1
Chemical Name la-Octahydro-4-(1- [1]

piperazinyl)-benzofuran[2,3-

h]quinazolin-2-amine

CAS Number 1082954-71-9 [1]
Molecular Formula C18H25N50 [1]
Molecular Weight 327.42 g/mol [1]
Purity >98% [1]
N Soluble to 100 mM in DMSO
Solubility [1]
and ethanol
Storage Store at -20°C [1]

Chemical Structure:

© 2026 BenchChem. All rights reserved. 2/5 Tech Support


https://pubmed.ncbi.nlm.nih.gov/19894741/
https://pubmed.ncbi.nlm.nih.gov/19894741/
https://pubmed.ncbi.nlm.nih.gov/19894741/
https://pubmed.ncbi.nlm.nih.gov/19894741/
https://pubmed.ncbi.nlm.nih.gov/19894741/
https://pubmed.ncbi.nlm.nih.gov/19894741/
https://pubmed.ncbi.nlm.nih.gov/19894741/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b560269?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Cell Membrane

A-987306

Binds and Activates/ //Blocks Binding

H4 Receptor

Activates

Gi/o Protein

Adenylyl
Cyclase

Cytosol

I
I
I
I
:Conversion

|
AC

Modulates

Downstream
Cellular Effects
(e.g., Chemotaxis,
Cytokine Release)

© 2026 BenchChem. All rights reserved. 3/5

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b560269?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Preparation
Prepare cell membranes Prepare radiolabeled Prepare serial dilutions
expressing H4 receptor ligand (e.g., [3H]-Histamine) of A-987306
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e To cite this document: BenchChem. [A-987306: A Comprehensive Technical Guide for
Researchers]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b560269/docs#a-987306-a-comprehensive-technical-
guide-for-researchers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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